1-(4-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)propyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(2-hydroxy-2-thiophen-2-ylpropyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H22ClNO2S/c1-18(23,16-5-4-12-24-16)13-21-17(22)19(10-2-3-11-19)14-6-8-15(20)9-7-14/h4-9,12,23H,2-3,10-11,13H2,1H3,(H,21,22)
• InChI Key: YTOZGBYSQNDZNK-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1(CCCC1)C2=CC=C(C=C2)Cl)(C3=CC=CS3)O
• Molecular Formula: C19H22ClNO2S
• Molecular Weight: 363.9 g/mol
• CAS No.: 1351587-21-7

Description

1-(4-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)propyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H22ClNO2S and its molecular weight is 363.9. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Antioxidant Activity

Compounds structurally related to the specified compound have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. For instance, derivatives of cyclopenta[b]thiophene were assessed for their in vitro anti-inflammatory and antioxidant effects, showing promising results comparable to well-known substances like ibuprofen and ascorbic acid, respectively. Such studies suggest the potential of these compounds in therapeutic research focused on inflammation and oxidative stress-related diseases (Kumar, Anupama, & Khan, 2008).

Antipathogenic Activity

Research on thiourea derivatives including those with chlorophenyl groups has highlighted their antipathogenic activities, particularly against bacterial strains capable of forming biofilms like Pseudomonas aeruginosa and Staphylococcus aureus. These findings underscore the potential utility of such compounds in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antimicrobial Agents

A variety of compounds featuring chlorophenyl and thiophene groups have been synthesized and tested for their in vitro antibacterial and antifungal activities. These studies have provided insights into the structural requirements for antimicrobial efficacy and opened pathways for the development of novel antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Novel Disinfection By-products

Research into the chlorination of organic compounds, including those containing benzophenone and phenyl groups, has identified the formation of novel disinfection by-products. These studies are crucial for understanding the environmental and health impacts of chlorination treatments, particularly in contexts like swimming pool water treatment. This research provides insights into the transformation pathways and potential ecological and health risks associated with chlorination disinfection processes (Sun, Wei, Liu, Geng, Liu, & Du, 2019).